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Compound of Interest

Compound Name: 2,3-Dimethylmaleimide

Cat. No.: B091841

An In-depth Technical Guide to 2,3-Dimethylmaleimide for Researchers and Drug
Development Professionals

Introduction

2,3-Dimethylmaleimide is a derivative of maleimide, a five-membered unsaturated imide ring.
[1] The presence of methyl groups at the 2 and 3 positions of the ring gives the compound
distinct reactivity and stability.[1] This guide provides a comprehensive overview of 2,3-
Dimethylmaleimide, including its chemical properties, safety data, synthesis protocols, and
key applications in research and development.

Chemical and Physical Properties

2,3-Dimethylmaleimide is a solid at room temperature with a melting point ranging from 91 to
96 °C.[2] Its chemical reactivity is primarily defined by the electron-deficient nature of the five-
membered ring, making the carbon-carbon double bond highly electrophilic and susceptible to
nucleophilic attack, particularly Michael addition reactions with thiols.[1] This reactivity is
fundamental to its use in bioconjugation.[1]

Table 1: Physical and Chemical Properties of 2,3-
Dimethylmaleimide
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Property Value Reference
CAS Number 17825-86-4 [11[3]
Molecular Formula CeH7NO2 [3]
Molecular Weight 125.13 g/mol [11[3]
IUPAC Name 3,4-dimethylpyrrole-2,5-dione [11[3]
Melting Point 91-96°C [2]

Boiling Point 223 °C @ 760 mmHg [2]
Appearance Beige Solid [2]
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Safety Data

2,3-Dimethylmaleimide is classified as harmful if swallowed, causes severe skin burns and

eye damage, and may cause an allergic skin reaction.[4] It is crucial to handle this compound

with appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[2]

Table 2: GHS Hazard Information for 2,3-

Dimgtl|y||na|gimide

Hazard Statement Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.
) ) Causes severe skin burns and
Skin Corrosion H314
eye damage.[4]
) L May cause an allergic skin
Skin Sensitization H317 ]
reaction.[4]
Serious Eye Damage H318 Causes serious eye damage.

Precautionary Statements:
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e P260: Do not breathe dust.[4]
o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[4]
e P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water or shower.[4]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

e P310: Immediately call a POISON CENTER or doctor/physician.[4]

Experimental Protocols
Protocol 1: Synthesis of N-Aryl-2,3-Dimethylmaleimides

The primary method for synthesizing N-substituted 2,3-dimethylmaleimides is the
condensation reaction between 2,3-dimethylmaleic anhydride and a primary amine.[1] The
reaction with arylamines often proceeds directly to the imide product without the isolation of the
intermediate amic acid.[1][5]

Materials:

2,3-Dimethylmaleic anhydride

Primary arylamine (e.g., aniline)

Acetone

Ether

Procedure:

» Dissolve 0.01 mole of 2,3-dimethylmaleic anhydride in 25 mL of ether.

» With stirring and cooling, add 0.01 mole of the primary arylamine dropwise to the solution.
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 Allow the reaction mixture to stand overnight at room temperature.
o Evaporate the solvent to dryness.
e Dissolve the residue in 10 mL of acetone and filter the solution.

o The filtrate contains the N-aryl-2,3-dimethylmaleimide product. Further purification can be
achieved by recrystallization from a suitable solvent.[5]

Diagram of Synthesis Workflow:
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Synthesis of N-Aryl-2,3-Dimethylmaleimide

Dissolve in Ether
Add Amine Dropwise

Stir Overnight
at Room Temperature
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Dissolve in Acetone
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Michael Addition of Thiol to 2,3-Dimethylmaleimide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b091841?utm_src=pdf-body-img
https://www.benchchem.com/product/b091841?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

e 1. 2,3-Dimethylmaleimide | 17825-86-4 | Benchchem [benchchem.com]

e 2. fishersci.com [fishersci.com]

e 3. 2,3-Dimethylmaleimide | C6H7NOZ2 | CID 28793 - PubChem [pubchem.ncbi.nim.nih.gov]

e 4. multimedia.3m.com [multimedia.3m.com]

o 5. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [CAS number and safety data for 2,3-
Dimethylmaleimide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091841#cas-number-and-safety-data-for-2-3-

dimethylmaleimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b091841
https://www.fishersci.com/store/msds?partNumber=AC116390250&productDescription=2+3-DIMETHYLMALEIC+ANHYD+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylmaleimide
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8lzNvl8mZlx_emv70k17zHvu9lxtD7SSSSSS--
https://www.researchgate.net/publication/286991091_Crystal_and_molecular_structures_of_N-phenylmaleimide_and_N-phenyl-23-dimethylmaleimide
https://www.benchchem.com/product/b091841#cas-number-and-safety-data-for-2-3-dimethylmaleimide
https://www.benchchem.com/product/b091841#cas-number-and-safety-data-for-2-3-dimethylmaleimide
https://www.benchchem.com/product/b091841#cas-number-and-safety-data-for-2-3-dimethylmaleimide
https://www.benchchem.com/product/b091841#cas-number-and-safety-data-for-2-3-dimethylmaleimide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091841?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

